Cas no 63757-54-0 (4-[4-(4-Butoxyphenyl)phenyl]benzonitrile)

• Product Name: 4-[4-(4-Butoxyphenyl)phenyl]benzonitrile
• CAS No: 63757-54-0
• MF: C₂₃H₂₁NO
• MW: 327.418946027756
• CID: 2791507
• PubChem ID: 59093612
• Update Time: 2025-04-21

4-[4-(4-Butoxyphenyl)phenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 63757-54-0
• SCHEMBL12736277
• DTXSID20730958
• 3~4~-Butoxy[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-carbonitrile
• 4-[4-(4-Butoxyphenyl)phenyl]benzonitrile

• Inchi： 1S/C23H21NO/c1-2-3-16-25-23-14-12-22(13-15-23)21-10-8-20(9-11-21)19-6-4-18(17-24)5-7-19/h4-15H,2-3,16H2,1H3
• InChI Key： YXRHINNHVNZYOP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)CCCC

Computed Properties

• Exact Mass: 327.162314293Da
• Monoisotopic Mass: 327.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 33Ų